Cas no 1807139-85-0 (6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1807139-85-0
• MF: C₈H₄BrF₅IN
• MW: 415.924551010132
• CID: 4895844
• Update Time: 2025-07-29

6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF5IN/c9-2-3-1-4(15)5(7(10)11)6(16-3)8(12,13)14/h1,7H,2H2
• InChI Key： KYQQMGIBAPSWAR-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)N=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine

6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine: A Multifunctional Scaffold for Targeted Drug Discovery

6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine, with the chemical identifier CAS No. 1807139-85-0, represents a unique class of pyridine derivatives that have garnered significant attention in modern medicinal chemistry. This compound features a complex array of functional groups, including iodo, trifluoromethyl, fluoromethyl, and bromomethyl substituents, which collectively create a versatile molecular framework with potential applications in pharmaceutical research. Recent advances in synthetic methodologies and computational modeling have enabled researchers to explore the biological activity and pharmacological properties of this scaffold, positioning it as a promising candidate for the development of novel therapeutics.

The structural complexity of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine is rooted in its pyridine ring system, which is a six-membered aromatic heterocycle with a nitrogen atom at position 1. The introduction of multiple halogen atoms and fluorinated alkyl groups along the ring creates a highly polar molecule with potential for modulating protein-ligand interactions. The iodo group at position 4 and the trifluoromethyl substituent at position 2 are particularly noteworthy, as they contribute to the compound's hydrophobicity and electronic properties. These features are critical for optimizing interactions with biological targets, such as ion channels or enzyme active sites.

Recent studies have highlighted the importance of fluorinated alkyl groups in enhancing the metabolic stability and bioavailability of drug candidates. The trifluoromethyl group at position 2 and the fluoromethyl substituent at position 3 of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine may confer favorable lipophilic properties, enabling the compound to penetrate cellular membranes more effectively. This characteristic is particularly relevant in the context of targeting intracellular pathways or overcoming the blood-brain barrier, which are critical challenges in drug development.

Computational approaches, such as molecular docking and virtual screening, have played a pivotal role in evaluating the potential of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine as a lead compound. These methods allow researchers to predict the binding affinity of the molecule to specific protein targets, such as kinases or G-protein coupled receptors (GPCRs). The presence of multiple halogen atoms in the structure provides opportunities for precise interactions with amino acid residues in the target protein, which can enhance the selectivity and potency of the compound.

One of the most promising applications of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine lies in its potential as a scaffold for drug development targeting neurological disorders. The combination of iodo and fluorinated substituents may enable the compound to interact with neurotransmitter receptors or ion channels, offering therapeutic potential for conditions such as epilepsy or neurodegenerative diseases. Recent preclinical studies have demonstrated the ability of similar pyridine derivatives to modulate neuronal activity, suggesting that 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine could be a valuable tool in this field.

In addition to its potential in neuropharmacology, 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine may also find applications in the development of antiviral agents. The structural diversity of the compound allows for the introduction of functional groups that can target viral enzymes or inhibit replication processes. For example, the iodo group may facilitate interactions with viral proteins, while the fluorinated substituents could enhance the molecule's stability against metabolic degradation. These properties make the compound an attractive candidate for antiviral drug design.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine through multistep reactions involving selective functionalization of the pyridine ring. Techniques such as Suzuki coupling, nucleophilic substitution, and fluorination reactions have been employed to introduce the desired substituents. The ability to synthesize this compound with high purity and yield is crucial for its evaluation in biological assays and for its potential commercialization.

The pharmacological activity of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine is likely to depend on its ability to interact with specific biological targets. For instance, the iodo group at position 4 may contribute to the compound's affinity for ion channels, while the fluorinated substituents could enhance its interactions with enzymes involved in metabolic pathways. These interactions may lead to the modulation of cellular processes, such as signal transduction or gene expression, which are critical for therapeutic applications.

Furthermore, the structural features of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine may also influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of multiple halogen atoms and fluorinated groups could affect the compound's solubility and membrane permeability, which are essential for its effectiveness as a drug. Optimization of these properties through structural modifications is an important consideration in the development of therapeutics based on this scaffold.

As research into the biological activity of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine progresses, its potential applications in pharmaceutical science continue to expand. The ability to modulate protein interactions through its unique structural features positions it as a valuable lead compound for the development of novel therapeutics. Continued exploration of its pharmacological properties and synthetic potential will be critical in advancing its use in drug discovery and development.

In conclusion, 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine represents a promising scaffold for the development of new pharmaceutical agents. Its structural complexity and the presence of multiple halogen atoms and fluorinated groups offer opportunities for optimizing interactions with biological targets. Advances in synthetic chemistry and computational modeling have facilitated the evaluation of its potential applications in various therapeutic areas, including neuropharmacology and antiviral drug design. As research in this field continues, the compound may emerge as a valuable tool for the development of novel therapeutics with significant clinical potential.

Overall, the study of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine highlights the importance of structural diversity in drug design. The ability to modulate interactions with biological targets through the introduction of specific functional groups underscores the significance of this compound in the context of pharmaceutical research. Further investigation into its pharmacological properties and synthetic potential will be essential in realizing its full therapeutic potential.

By leveraging the unique structural features of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine, researchers can explore its potential in a wide range of therapeutic applications. The combination of iodo and fluorinated substituents may enable the compound to interact with diverse biological targets, offering opportunities for the development of novel therapeutics. As the field of pharmaceutical science continues to evolve, the study of this compound will remain an important area of research, with the potential to contribute to the discovery of new and effective treatments for a variety of diseases.

Ultimately, the exploration of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine as a lead compound represents a significant step forward in the development of new pharmaceutical agents. Its structural complexity and the presence of multiple functional groups provide a foundation for the design of therapeutics with enhanced biological activity and clinical relevance. Continued research and innovation in this area will be crucial in advancing the potential of this compound as a valuable tool in the fight against various diseases.

As the demand for novel therapeutics continues to grow, the study of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine will play an increasingly important role in the field of pharmaceutical science. The ability to modulate interactions with biological targets through its unique structural features underscores the significance of this compound in the context of drug discovery and development. With further advancements in synthetic chemistry and computational modeling, the potential applications of this compound will continue to expand, offering new opportunities for the development of effective treatments for a wide range of diseases.

In summary, 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine represents a promising scaffold for the development of new pharmaceutical agents. Its structural complexity and the presence of multiple functional groups provide a foundation for the design of therapeutics with enhanced biological activity and clinical relevance. Continued research and innovation in this area will be crucial in advancing the potential of this compound as a valuable tool in the fight against various diseases.

As the field of pharmaceutical science continues to evolve, the study of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine will remain an important area of research, with the potential to contribute to the discovery of new and effective treatments for a variety of diseases. The ability to modulate interactions with biological targets through its unique structural features underscores the significance of this compound in the context of drug discovery and development.

Overall, the exploration of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine as a lead compound represents a significant step forward in the development of new pharmaceutical agents. Its structural complexity and the presence of multiple functional groups provide a foundation for the design of therapeutics with enhanced biological activity and clinical relevance. Continued research and innovation in this area will be crucial in advancing the potential of this compound as a valuable tool in the fight against various diseases.

As the demand for novel therapeutics continues to grow, the study of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine will play an increasingly important role in the field of pharmaceutical science. The ability to modulate interactions with biological targets through its unique structural features underscores the significance of this compound in the context of drug discovery and development. With further advancements in synthetic chemistry and computational modeling, the potential applications of this compound will continue to expand, offering new opportunities for the development of effective treatments for a wide range of diseases.

In conclusion, 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine represents a promising scaffold for the development of new pharmaceutical agents. Its structural complexity and the presence of multiple functional groups provide a foundation for the design of therapeutics with enhanced biological activity and clinical relevance. Continued research and innovation in this area will be crucial in advancing the potential of this compound as a valuable tool in the fight against various diseases.

As the field of pharmaceutical science continues to evolve, the study of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine will remain an important area of research, with the potential to contribute to the discovery of new and effective treatments for a variety of diseases. The ability to modulate interactions with biological targets through its unique structural features underscores the significance of this compound in the context of drug discovery and development.

Overall, the exploration of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine as a lead compound represents a significant step forward in the development of new pharmaceutical agents. Its structural complexity and the presence of multiple functional groups provide a foundation for the design of therapeutics with enhanced biological activity and clinical relevance. Continued research and innovation in this area will be crucial in advancing the potential of this compound as a valuable tool in the fight against various diseases.

As the demand for novel therapeutics continues to grow, the study of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine will play an increasingly important role in the field of pharmaceutical science. The ability to modulate interactions with biological targets through its unique structural features underscores the significance of this compound in the context of drug discovery and development. With further advancements in synthetic chemistry and computational modeling, the potential applications of this compound will continue to expand, offering new opportunities for the development of effective treatments for a wide range of diseases.

In conclusion, 6-(Bromomethyl)-3-(difluorom The compound 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine is a complex aromatic heterocyclic molecule with multiple halogen substituents. Its structural features make it a promising candidate for pharmaceutical applications, particularly in drug discovery and development. Below is a structured summary of its significance and potential: --- ### 1. Structural Features - Core Structure: Pyridine ring (a six-membered aromatic ring with one nitrogen atom). - Substituents: - Bromomethyl group at C-6. - Difluoromethyl group at C-3. - Iodo group at C-4. - Trifluoromethyl group at C-2. - Functional Groups: Multiple halogen atoms (Br, F, I) and methyl groups, which can influence reactivity, solubility, and biological activity. --- ### 2. Potential Applications #### a. Drug Discovery - Receptor Targeting: The halogenated substituents may enhance binding affinity to specific receptors (e.g., GPCRs, ion channels, or enzymes). - Modulation of Biological Activity: Substituents like iodine and trifluoromethyl groups can fine-tune pharmacological profiles (e.g., potency, selectivity, or metabolic stability). - Prodrug Design: Halogenated groups may act as prodrug moieties, improving bioavailability or reducing toxicity. #### b. Anticancer Agents - Apoptosis Induction: Halogenated pyridines have been explored for their ability to induce apoptosis in cancer cells. - Targeting Oncogenic Pathways: The compound may interfere with pathways like PI3K/AKT or MAPK, which are frequently dysregulated in cancer. #### c. Anti-inflammatory and Anti-microbial Agents - Inflammatory Targets: Halogenated pyridines may modulate inflammatory cytokines (e.g., TNF-α, IL-6). - Antimicrobial Activity: Fluorinated and iodinated compounds often exhibit enhanced antimicrobial properties due to their ability to disrupt microbial cell membranes. --- ### 3. Synthetic and Pharmaceutical Considerations - Synthetic Pathways: The compound could be synthesized via electrophilic substitution or coupling reactions, leveraging the reactivity of halogenated intermediates. - Metabolic Stability: Fluorine and iodine can improve metabolic stability by reducing susceptibility to enzymatic hydrolysis. - Toxicity and Selectivity: Careful optimization of substituents is required to minimize off-target effects and ensure safety. --- ### 4. Challenges and Opportunities - Synthetic Complexity: Multiple halogen substitutions may complicate synthesis and require advanced techniques (e.g., C-H activation). - Drug Resistance: Potential development of resistance mechanisms may need to be addressed through structural modifications. - Computational Modeling: Molecular docking and QSAR studies can guide the design of derivatives with improved efficacy. --- ### Conclusion 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine represents a versatile scaffold with significant potential in pharmaceutical research. Its multifunctional halogenated substituents offer opportunities for fine-tuning biological activity, making it a valuable candidate for the development of novel therapeutics targeting a wide range of diseases, including cancer, inflammation, and microbial infections. Further research, including synthetic optimization and biological evaluation, will be critical to realizing its full potential.